Cas no 1903165-31-0 (3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide)

• Product Name: 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide
• CAS No: 1903165-31-0
• MF: C₁₈H₁₈FN₅O₂
• MW: 355.366226673126
• CID: 6405754
• PubChem ID: 92128611
• Update Time: 2025-07-24

3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide
• 3-(dimethylamino)-N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]benzamide
• 3-(dimethylamino)-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide
• 1903165-31-0
• 3-(dimethylamino)-N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]benzamide
• F6524-1094
• AKOS025389902

• Inchi： 1S/C18H18FN5O2/c1-23(2)14-5-3-4-12(10-14)17(25)20-8-9-24-18(26)15-11-13(19)6-7-16(15)21-22-24/h3-7,10-11H,8-9H2,1-2H3,(H,20,25)
• InChI Key： BJWCLLDYPNUTJN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(N(CCNC(C1=CC=CC(=C1)N(C)C)=O)N=N2)=O

Computed Properties

• Exact Mass: 355.14445300g/mol
• Monoisotopic Mass: 355.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 1903165-31-0 and Product Name: 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide

The compound with the CAS number 1903165-31-0 and the product name 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a dimethylamino group and a 6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl moiety contributes to its distinct chemical properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry. These compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide suggests that it may exhibit similar beneficial effects. The fluoro substituent is particularly noteworthy, as fluorine atoms can enhance metabolic stability and binding affinity to biological targets.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are of paramount importance. The benzotriazine core in this molecule is a key structural element that contributes to its potential pharmacological activity. Benzotriazines have been extensively studied for their ability to interact with various biological receptors and enzymes. The 6-fluoro modification further fine-tunes the electronic properties of the molecule, potentially improving its interaction with therapeutic targets.

The dimethylamino group attached to the benzamide backbone introduces basicity to the compound, which can be crucial for its binding affinity to acidic or positively charged residues in biological targets. This feature is particularly relevant in the development of kinase inhibitors and other small-molecule drugs that require precise interactions with protein surfaces. The overall structure of 3-(dimethylamino)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylbenzamide suggests that it may possess high selectivity for certain therapeutic targets.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with potential targets such as kinases and other enzymes involved in cancer progression. The computational results indicate that the fluoro and dimethylamino groups play critical roles in stabilizing the binding interactions. These insights have guided experimental efforts to optimize the compound's potency and selectivity.

Experimental validation of computational predictions has been crucial in advancing the development of this compound. In vitro assays have demonstrated that derivatives of 3-(dimethylamino)-N-2-(6-fluoro-4-oxyo)-ethylenbenzamide exhibit inhibitory activity against several kinases relevant to cancer therapy. The presence of the benzotriazine core appears to enhance binding affinity, while the fluoro substitution improves metabolic stability. These findings are consistent with previous reports on benzamide derivatives and highlight the potential of this compound as a lead molecule for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques such as flow chemistry have been employed to improve efficiency and scalability. The use of advanced analytical methods like NMR spectroscopy and mass spectrometry has facilitated the characterization of intermediates and final products. These advancements have enabled researchers to produce high-quality samples for further biological evaluation.

Preclinical studies are essential for assessing the safety and efficacy of new drug candidates before they enter clinical trials. Initial pharmacokinetic studies on 1903165_31_0 indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These results are encouraging and suggest that it may be suitable for further development into a therapeutic agent. Additional studies are needed to evaluate its toxicity profile and potential side effects.

The impact of fluorine-containing compounds on pharmaceutical development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties such as enhanced binding affinity and metabolic stability. The presence of a fluoro group in 1903158_31_0 is likely responsible for many of its beneficial characteristics observed thus far. This underscores the importance of fluorine chemistry in modern drug design.

Future research directions include exploring analogs of this compound with modified functional groups to optimize its biological activity further. Structure-based drug design approaches will be particularly valuable in identifying new leads with improved potency and selectivity against target enzymes such as kinases involved in cancer therapy. Collaborative efforts between computational chemists and experimental biologists will be essential in realizing these goals.

In conclusion,1903158_31_0 (CAS No: 1903158_31_0) represents a promising candidate for further development as a therapeutic agent due to its unique structural features and potential biological activities, especially against cancer-related kinases,fluorinated benzotriazine derivatives, which exhibit favorable ADME properties,improved metabolic stability,and enhanced binding affinity,dimethylamino group, contributing significantly to its pharmacological profile,computational studies, highlighting its potential as a lead molecule,synthetic advancements, facilitating efficient production,preclinical evaluations, paving the way for future clinical trials,fluorine chemistry, underscoring its importance in modern drug design.